Cas no 41952-52-7 (Cefcanel)

• Product Name: Cefcanel
• CAS No: 41952-52-7
• MF: C₁₉H₁₈N₄O₅S₃
• MW: 478.565020084381
• CID: 877582
• Update Time: 2026-04-29

Cefcanel Chemical and Physical Properties

Names and Identifiers

• Cefcanel
• (6R,7R)-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R)-7t-((R)-2-hydroxy-2-phenyl-acetylamino)-3-(5-methyl-[1,3,4]thiadiazol-2-ylsulfanylmethyl)-8-oxo-(6rH)-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6r,7r)-7-((r)-mandelamido)-3-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Cefcanelum
• Cefcanelum [INN-Latin]
• UNII-2F5V2R6VX8

Computed Properties

• Exact Mass: 478.04400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• PSA: 211.56000
• LogP: 1.73960